1-Ethyl-1H-1,2,3-triazole-5-carboxylic acid

• IUPAC Name: 3-ethyltriazole-4-carboxylic acid
• InChI: InChI=1S/C5H7N3O2/c1-2-8-4(5(9)10)3-6-7-8/h3H,2H2,1H3,(H,9,10)
• InChI Key: KLIQDQLAROMEIO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=N1)C(=O)O
• Molecular Formula: C5H7N3O2
• Molecular Weight: 141.13 g/mol
• CAS No.: 860751-24-2

Description

1-Ethyl-1H-1,2,3-triazole-5-carboxylic acid is a chemical compound with the empirical formula C3H3N3O2. It is a derivative of 1H-1,2,3-triazole.

Synthesis Analysis

The synthesis of 1H-1,2,3-triazole analogs, including this compound, can be achieved via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in an aqueous medium. The starting material for the synthesis of triazole is (S)-(-) ethyl lactate.

Molecular Structure Analysis

The molecular structure of this compound can be characterized by 1H NMR, 13C NMR, FT-IR, HRMS, and where applicable 19F NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in an aqueous medium.

Scientific Research Applications

Synthesis of Triazole-based Scaffolds

The 5-amino-1,2,3-triazole-4-carboxylic acid derivative is utilized in synthesizing collections of peptidomimetics or biologically active compounds based on the triazole scaffold. A ruthenium-catalyzed cycloaddition protocol has been developed to overcome the Dimroth rearrangement issue, facilitating the preparation of protected triazole amino acids. This approach has been applied to synthesize triazole-containing dipeptides and triazoles active as HSP90 inhibitors, indicating the pivotal role of triazole derivatives in drug design and synthesis (S. Ferrini et al., 2015).

Building Blocks in Organic Synthesis

Easily accessible carboxylic acid hydrazides are converted into 5-substituted ethyl 1,2,4-triazole-3-carboxylates through cyclocondensation, highlighting the importance of triazole derivatives as fundamental building blocks in organic synthesis. This process enables the synthesis of structurally diverse compounds, further showcasing the versatility of triazole chemistry in creating complex organic molecules (D. Khomenko et al., 2016).

Supramolecular Interactions of 1,2,3-Triazoles

The study of 1,2,3-triazoles goes beyond click chemistry, exploring their diverse supramolecular interactions. These interactions include complexation of anions by hydrogen and halogen bonding, N-coordination modes, and the formation of powerful carbanionic and mesoionic carbene donors. These properties enable triazoles to have myriad applications in supramolecular and coordination chemistry, anion recognition, catalysis, and photochemistry, significantly expanding their utility beyond mere synthetic intermediates (B. Schulze & U. Schubert, 2014).

Mechanism of Action

Target of Action

Triazole derivatives have been known to exhibit inhibitory potential against various enzymes such as carbonic anhydrase-ii .

Mode of Action

It is known that triazole compounds can interact with their targets, leading to changes in the target’s function . The presence of polar groups at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has been suggested to contribute to the overall activity of these compounds .

Biochemical Pathways

It is known that triazole derivatives can affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

It is known that triazole derivatives can exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the synthesis of triazole derivatives can be influenced by various factors, including the presence of acids or bases .

Safety and Hazards

The safety information for 1-Ethyl-1H-1,2,3-triazole-5-carboxylic acid indicates that it may cause skin and eye irritation. Precautionary measures include avoiding contact with skin, eyes, and clothing, and ensuring adequate ventilation.

Future Directions

The future directions for research on 1-Ethyl-1H-1,2,3-triazole-5-carboxylic acid and its derivatives could include further exploration of their inhibitory potential against the carbonic anhydrase-II enzyme. Additionally, the development of novel, multitargeted inhibitors of ChE enzymes for ND treatment is needed.

Biochemical Analysis

Biochemical Properties

It has been suggested that the compound may interact with enzymes such as carbonic anhydrase-II . The presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds .

Molecular Mechanism

It has been suggested that the compound may exhibit inhibitory potential through direct binding with the active site residues of carbonic anhydrase-II enzyme .